N'-[2-(allyloxy)benzylidene]-2-(2-methylphenoxy)acetohydrazide

• IUPAC Name: 2-(2-methylphenoxy)-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C19H20N2O3/c1-3-12-23-18-11-7-5-9-16(18)13-20-21-19(22)14-24-17-10-6-4-8-15(17)2/h3-11,13H,1,12,14H2,2H3,(H,21,22)/b20-13+
• InChI Key: PHLSIJHSMGYNSI-DEDYPNTBSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NN=CC2=CC=CC=C2OCC=C
• Isomeric SMILES: CC1=CC=CC=C1OCC(=O)N/N=C/C2=CC=CC=C2OCC=C
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• CAS RN: 303088-14-4

Description

Compounds similar to "N'-[2-(allyloxy)benzylidene]-2-(2-methylphenoxy)acetohydrazide" have been explored for their structural characteristics and potential applications in various fields due to their unique chemical structures and properties. These studies focus on understanding the synthesis, molecular structure, and properties of such compounds to explore their utility further.

Synthesis Analysis

The synthesis of related compounds often involves refluxing starting materials like o-cresol, ethyl chloroacetate, and anhydrous potassium carbonate in the presence of dry acetone, followed by reactions with various aromatic aldehydes to yield the desired hydrazide compounds (Sharma et al., 2015).

Molecular Structure Analysis

X-ray diffraction techniques, alongside spectroscopic methods such as IR, NMR, and quantum chemical computational methods, are utilized to characterize the molecular structure of these compounds. For instance, certain compounds have been analyzed to reveal their crystalline structure and molecular geometry, providing insights into their conformational flexibility and electronic properties (Inkaya et al., 2012).

Chemical Reactions and Properties

The chemical reactivity and interactions of these compounds can be explored through various experimental and theoretical methods, including density functional theory (DFT) calculations. These studies offer insights into the molecules' electrostatic potential, Frontier molecular orbitals, and potential reaction pathways (Demir et al., 2012).

Physical Properties Analysis

Investigations into the physical properties of similar compounds have focused on their crystalline structure, thermal stability, and solubility. X-ray crystallography provides detailed information on the crystal systems and lattice constants, which are critical for understanding the compound's physical behavior (Sharma et al., 2015).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and potential biological activity, are closely examined through experimental studies and computational modeling. These analyses help predict how these compounds interact with biological systems and their potential as therapeutic agents or materials with specific functionalities (Bharty et al., 2015).